Cas no 256928-63-9 (Isopentenoyl Carnitine Inner Salt)

• Product Name: Isopentenoyl Carnitine Inner Salt
• CAS No: 256928-63-9
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5730206
• Update Time: 2025-05-26

Isopentenoyl Carnitine Inner Salt Chemical and Physical Properties

Names and Identifiers

• Isopentenoyl Carnitine Inner Salt

• Inchi： 1S/C12H21NO4/c1-9(2)6-12(16)17-10(7-11(14)15)8-13(3,4)5/h6,10H,7-8H2,1-5H3
• InChI Key： KGPNNIOVWVIXOR-UHFFFAOYSA-N
• SMILES： C(CC(=O)[O-])(C[N+](C)(C)C)OC(=O)C=C(C)C

Additional information on Isopentenoyl Carnitine Inner Salt

Comprehensive Overview of Isopentenoyl Carnitine Inner Salt (CAS No. 256928-63-9): Properties, Applications, and Research Insights

Isopentenoyl Carnitine Inner Salt (CAS No. 256928-63-9) is a specialized bioactive compound that has garnered significant attention in the fields of biochemistry, nutraceuticals, and metabolic research. This molecule, classified as an acylcarnitine derivative, plays a pivotal role in cellular energy metabolism, particularly in the transport of fatty acids into mitochondria for β-oxidation. Its unique inner salt structure enhances solubility and bioavailability, making it a subject of interest for researchers exploring mitochondrial function and metabolic disorders.

The growing demand for Isopentenoyl Carnitine Inner Salt is driven by its potential applications in sports nutrition, anti-aging formulations, and personalized medicine. Recent studies suggest its involvement in modulating lipid metabolism, a hot topic among health-conscious consumers and professionals alike. With the rise of metabolomics and precision health trends, this compound is increasingly analyzed for its diagnostic and therapeutic potential in conditions like insulin resistance and cardiovascular health.

From a chemical perspective, Isopentenoyl Carnitine Inner Salt (CAS No. 256928-63-9) features a distinctive molecular architecture where the isopentenoyl moiety is esterified to L-carnitine, forming a zwitterionic structure. This configuration contributes to its stability under physiological conditions while facilitating membrane transport. Analytical techniques such as LC-MS/MS and NMR spectroscopy are commonly employed to characterize this compound, addressing frequent queries from researchers about its structural verification and purity assessment methods.

In the supplement industry, Isopentenoyl Carnitine Inner Salt is often compared to other carnitine derivatives like acetyl-L-carnitine or propionyl-L-carnitine, with users searching for information about their relative efficacy and mechanistic differences. Current research indicates its potential synergistic effects when combined with coenzyme Q10 or omega-3 fatty acids, topics frequently explored in nutraceutical forums and scientific literature.

The biosynthesis of Isopentenoyl Carnitine Inner Salt in humans occurs through enzymatic reactions involving carnitine palmitoyltransferase (CPT) systems, linking it to discussions about genetic polymorphisms affecting metabolic pathways. This connection makes it relevant to the emerging field of nutrigenomics, where consumers seek personalized nutrition strategies based on their genetic makeup and metabolic profiling.

Quality control standards for Isopentenoyl Carnitine Inner Salt (CAS No. 256928-63-9) production emphasize chiral purity and residual solvent limits, addressing concerns raised by pharmaceutical manufacturers and regulatory bodies. The compound's stability under various pH conditions and temperature ranges is another frequently searched topic, particularly for formulators developing functional foods or cosmeceutical products.

Emerging applications in clinical research focus on the compound's role as a potential biomarker for metabolic health. Its detection in blood plasma and urine samples has sparked interest in non-invasive diagnostics, aligning with current healthcare trends toward preventive medicine and early disease detection strategies.

From a commercial perspective, the global market for Isopentenoyl Carnitine Inner Salt reflects increasing demand from both research institutions and nutraceutical companies. Suppliers often highlight its GMP certification status and analytical documentation to meet the stringent requirements of clinical trial applications and dietary supplement formulations.

Environmental and safety assessments confirm that Isopentenoyl Carnitine Inner Salt (CAS No. 256928-63-9) exhibits favorable ecotoxicological profiles, making it suitable for various applications without significant environmental concerns. This aspect addresses growing consumer interest in green chemistry principles and sustainable sourcing of bioactive ingredients.

Future research directions for this compound may explore its interactions with gut microbiota and potential role in immune modulation, areas gaining traction in systems biology research. As analytical techniques advance, more detailed understanding of its pharmacokinetics and tissue distribution patterns will likely emerge, further expanding its potential applications.